Cas no 2411199-01-2 (tert-butyl 4-1-(but-2-ynamido)ethyl-4-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-1-(but-2-ynamido)ethyl-4-hydroxypiperidine-1-carboxylate
• CAS No: 2411199-01-2
• MF: C₁₆H₂₆N₂O₄
• MW: 310.388644695282
• CID: 5683629
• PubChem ID: 146103192
• Update Time: 2025-11-01

tert-butyl 4-1-(but-2-ynamido)ethyl-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z3305589822
• Tert-butyl 4-[1-(but-2-ynoylamino)ethyl]-4-hydroxypiperidine-1-carboxylate
• tert-butyl 4-[1-(but-2-ynamido)ethyl]-4-hydroxypiperidine-1-carboxylate
• EN300-26575466
• 2411199-01-2
• tert-butyl 4-1-(but-2-ynamido)ethyl-4-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C16H26N2O4/c1-6-7-13(19)17-12(2)16(21)8-10-18(11-9-16)14(20)22-15(3,4)5/h12,21H,8-11H2,1-5H3,(H,17,19)
• InChI Key： UCPNSHISENUIQM-UHFFFAOYSA-N
• SMILES： OC1(C(C)NC(C#CC)=O)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 310.18925731g/mol
• Monoisotopic Mass: 310.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.9Ų

Additional information on tert-butyl 4-1-(but-2-ynamido)ethyl-4-hydroxypiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(1-(but-2-ynamido)ethyl)-4-hydroxypiperidine-1-carboxylate (CAS No. 2411199-01-2)

tert-butyl 4-(1-(but-2-ynamido)ethyl)-4-hydroxypiperidine-1-carboxylate (CAS No. 2411199-01-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of piperidine derivatives, which are widely explored for their bioactive properties. The presence of a hydroxyl group and a tert-butyl carbamate moiety in its structure makes it a versatile intermediate for drug discovery and development.

In recent years, the demand for piperidine-based compounds has surged, driven by their role in the synthesis of central nervous system (CNS) drugs and enzyme inhibitors. Researchers are particularly interested in tert-butyl 4-(1-(but-2-ynamido)ethyl)-4-hydroxypiperidine-1-carboxylate due to its potential as a building block for neuroprotective agents and anti-inflammatory drugs. Its but-2-ynamido side chain introduces alkyne functionality, which is valuable for click chemistry applications, a hot topic in modern synthetic chemistry.

The compound's CAS No. 2411199-01-2 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and organic synthesis. Users often inquire about its synthetic routes, physicochemical properties, and safety data. Notably, the hydroxypiperidine core is a common motif in FDA-approved drugs, making this compound a subject of interest for drug repurposing studies. Its stability under various conditions and compatibility with green chemistry principles further enhance its appeal.

From a technical perspective, tert-butyl 4-(1-(but-2-ynamido)ethyl)-4-hydroxypiperidine-1-carboxylate exhibits a balanced lipophilicity, which is crucial for drug permeability and bioavailability. The tert-butyloxycarbonyl (Boc) group serves as a protective group for amines, a feature highly valued in peptide synthesis. This aligns with the growing trend of peptide-based therapeutics, a field experiencing rapid expansion due to advancements in bioconjugation techniques.

Another area of interest is the compound's potential role in cancer research. The alkyne group in its structure allows for efficient bioconjugation with biomarkers, making it a candidate for targeted drug delivery systems. This is particularly relevant given the rising focus on precision medicine and personalized therapies. Researchers are also exploring its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development.

In summary, tert-butyl 4-(1-(but-2-ynamido)ethyl)-4-hydroxypiperidine-1-carboxylate (CAS No. 2411199-01-2) is a multifaceted compound with broad applications in pharmaceutical research and chemical synthesis. Its structural attributes and functional groups make it a valuable tool for scientists working on innovative therapies and sustainable chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine and material science.